Ethyl 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoate (non-preferred name)
Ethyl 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoate (non-preferred name)
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0918961
InChI:
InChI=1S/C26H27NO4/c1-4-31-26(30)19(13-14(2)3)27-24(28)22-20-15-9-5-6-10-16(15)21(23(22)25(27)29)18-12-8-7-11-17(18)20/h5-12,14,19-23H,4,13H2,1-3H3
SMILES:
CCOC(=O)C(CC(C)C)N1C(=O)C2C(C1=O)C3C4=CC=CC=C4C2C5=CC=CC=C35
Molecular Formula:
C26H27NO4
Molecular Weight:
417.5 g/mol
Ethyl 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoate (non-preferred name)
CAS No.:
Cat. No.: VC0918961
Molecular Formula: C26H27NO4
Molecular Weight: 417.5 g/mol
* For research use only. Not for human or veterinary use.
![Ethyl 2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoate (non-preferred name) -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H27NO4 |
|---|---|
| Molecular Weight | 417.5 g/mol |
| IUPAC Name | ethyl 2-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoate |
| Standard InChI | InChI=1S/C26H27NO4/c1-4-31-26(30)19(13-14(2)3)27-24(28)22-20-15-9-5-6-10-16(15)21(23(22)25(27)29)18-12-8-7-11-17(18)20/h5-12,14,19-23H,4,13H2,1-3H3 |
| Standard InChI Key | KNYGRRZPPSBJDX-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(CC(C)C)N1C(=O)C2C(C1=O)C3C4=CC=CC=C4C2C5=CC=CC=C35 |
| Canonical SMILES | CCOC(=O)C(CC(C)C)N1C(=O)C2C(C1=O)C3C4=CC=CC=C4C2C5=CC=CC=C35 |
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